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Compound of Interest

Compound Name: Allyl methyl carbonate

Cat. No.: B1268131 Get Quote

CAS Number: 35466-83-2

This technical guide provides an in-depth overview of allyl methyl carbonate, a versatile

reagent in organic synthesis. The document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical properties,

synthesis, and key applications.

Chemical and Physical Properties
Allyl methyl carbonate is a colorless liquid with a fruity odor.[1] It is a flammable liquid and

vapor. Key physical and chemical properties are summarized in the table below for easy

reference.
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Property Value Source

CAS Number 35466-83-2 [2][3][4]

Molecular Formula C₅H₈O₃ [1][2][3]

Molecular Weight 116.12 g/mol [5][3]

Density 1.022 g/mL at 25 °C [5][2]

Boiling Point 59-60 °C at 35 mmHg [2]

Refractive Index n20/D 1.406

Flash Point 33 °C (91.4 °F) - closed cup [5]

InChI
1S/C5H8O3/c1-3-4-8-5(6)7-

2/h3H,1,4H2,2H3
[5]

SMILES COC(=O)OCC=C [5]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of allyl methyl
carbonate.

¹H NMR: Proton NMR spectral data is available for this compound.[6]

Mass Spectrometry (MS): The mass spectrum of allyl methyl carbonate shows a molecular

ion peak at m/z 116.[7]

Infrared (IR) Spectroscopy: IR spectral data is also available.[8]

Synthesis of Allyl Methyl Carbonate
Several synthetic routes to allyl methyl carbonate have been reported. A common laboratory-

scale preparation involves the reaction of allyl alcohol with dimethyl carbonate.[1][9]

This protocol describes a synthesis using potassium carbonate as a catalyst.[9]

Materials:
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Allyl alcohol (422 g, 7.27 mol)

Dimethyl carbonate (2120 g, 23.6 mol)

Potassium carbonate (1.0 g, 7.3 mmol)

5 L four-necked flask

Silica gel

Procedure:

Charge the 5 L four-necked flask with allyl alcohol, dimethyl carbonate, and potassium

carbonate.[9]

Heat the reaction mixture to 90°C and maintain it under reflux with agitation for 10 hours.[9]

Continuously remove the methanol that is formed during the reaction.[9]

After the reaction is complete, remove the potassium carbonate catalyst by passing the

mixture through a short column of silica gel.[9]

Purify the resulting product by distillation to obtain allyl methyl carbonate.[9]

Another method involves the reaction of allyl chloride with dimethyl carbonate using a

polystyrene-bound benzyl-tri-n-butylphosphonium chloride catalyst.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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